Cas no 1311140-98-3 (myo-Inositol 1,2,3-Trisphosphate)
myo-Inositol 1,2,3-Trisphosphate Chemical and Physical Properties
Names and Identifiers
-
- myo-Inositol 1,2,3-Trisphosphate
- [(1S,2R,4S,5S)-2,3,4-trihydroxy-5,6-diphosphonooxycyclohexyl] dihydrogen phosphate
-
- Inchi: 1S/C6H15O15P3/c7-1-2(8)4(19-22(10,11)12)6(21-24(16,17)18)5(3(1)9)20-23(13,14)15/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1?,2-,3+,4-,5-,6?/m0/s1
- InChI Key: GKDKOMAJZATYAY-LXOASSSBSA-N
- SMILES: P(=O)(O)(O)OC1[C@H]([C@@H](C([C@@H]([C@@H]1OP(=O)(O)O)O)O)O)OP(=O)(O)O
Computed Properties
- Exact Mass: 419.96200
Experimental Properties
- PSA: 290.40000
- LogP: -3.48360
myo-Inositol 1,2,3-Trisphosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I666010-20mg |
myo-Inositol 1,2,3-Trisphosphate |
1311140-98-3 | 20mg |
$7107.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-491312-20mg |
myo-Inositol 1,2,3-Trisphosphate, |
1311140-98-3 | 20mg |
¥77692.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-491312-20 mg |
myo-Inositol 1,2,3-Trisphosphate, |
1311140-98-3 | 20mg |
¥77,692.00 | 2023-07-11 |
myo-Inositol 1,2,3-Trisphosphate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on myo-Inositol 1,2,3-Trisphosphate
Myo-Inositol 1,2,3-Trisphosphate (CAS No. 1311140-98-3): A Key Signaling Molecule in Cellular Processes
Myo-Inositol 1,2,3-Trisphosphate, with the chemical identifier CAS No. 1311140-98-3, is a significant intracellular secondary messenger that plays a crucial role in various physiological and pathological processes. This compound, derived from myo-inositol, is a trisphosphate derivative and is widely recognized for its involvement in the regulation of calcium ion release from intracellular stores. Its unique molecular structure and signaling properties make it a subject of extensive research in the fields of biochemistry, pharmacology, and cell biology.
The biological activity of Myo-Inositol 1,2,3-Trisphosphate is primarily attributed to its ability to activate calcium release channels, specifically the InsP₃ receptors (IP₃Rs), which are located on the endoplasmic reticulum and sarcoplasmic reticulum membranes. Upon binding to IP₃Rs, this compound triggers the release of calcium ions into the cytoplasm, leading to a wide range of cellular responses. These responses include muscle contraction, neurotransmitter release, hormone secretion, and cell proliferation. The precise regulation of calcium signaling is essential for maintaining cellular homeostasis and proper functioning of tissues and organs.
Recent advancements in research have highlighted the multifaceted roles of Myo-Inositol 1,2,3-Trisphosphate in various disease models. For instance, studies have demonstrated its involvement in the pathogenesis of cardiovascular diseases, where abnormal calcium signaling has been linked to impaired cardiac function. Additionally, this compound has been implicated in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, where dysregulation of intracellular calcium levels contributes to neuronal damage and dysfunction.
In the realm of drug development, Myo-Inositol 1,2,3-Trisphosphate has emerged as a potential therapeutic target. Researchers are exploring its role in modulating cellular signaling pathways that are relevant to inflammation and cancer. Preclinical studies have shown that compounds that selectively modulate InsP₃R activity can have significant therapeutic effects. For example, inhibition of InsP₃Rs has been found to reduce excessive calcium release in conditions such as sepsis and ischemia-reperfusion injury.
The synthesis and characterization of Myo-Inositol 1,2,3-Trisphosphate (CAS No. 1311140-98-3) have also seen considerable progress. Modern chemical synthesis techniques have enabled the production of high-purity samples suitable for biochemical and pharmacological studies. Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure the structural integrity and purity of this compound. These advancements have facilitated more accurate and reliable experimental outcomes in research.
The understanding of Myo-Inositol 1,2,3-Trisphosphate's role in cellular signaling has been further enhanced by interdisciplinary approaches combining genetics, bioinformatics, and computational modeling. These techniques have allowed researchers to dissect complex signaling networks and identify key regulatory mechanisms involving this compound. For instance, genetic knockout studies have revealed the importance of InsP₃Rs in various cellular processes, while computational models have helped predict how changes in InsP₃R expression or activity can impact overall cellular behavior.
The clinical implications of these findings are substantial. By targeting the InsP₃ signaling pathway, novel therapeutic strategies can be developed to address a range of diseases characterized by dysregulated calcium homeostasis. Clinical trials are currently underway to evaluate the efficacy of compounds that modulate InsP₃R activity in patients with cardiovascular disorders and neurodegenerative diseases. The results from these trials are expected to provide valuable insights into the potential therapeutic applications of Myo-Inositol 1,2,3-Trisphosphate.
In conclusion, Myo-Inositol 1,2,3-Trisphosphate (CAS No. 1311140-98-3) is a vital molecule in cellular communication and homeostasis. Its ability to regulate intracellular calcium levels has significant implications for both normal physiological functions and disease pathogenesis. Ongoing research continues to uncover new aspects of its biological roles and therapeutic potential. As our understanding of this compound grows, so does the promise for innovative treatments targeting calcium signaling disorders.
1311140-98-3 (myo-Inositol 1,2,3-Trisphosphate) Related Products
- 563-23-5(Cholineglycerophosphate)
- 37288-11-2(Phytase)
- 129832-03-7(phytic acid dipotassium)
- 78-40-0(Triethyl phosphate)
- 78-51-3(Tris(2-butyloxyethyl)phosphate)
- 145843-69-2(D-myo-Inositol-1,3,4,5-tetrakisphosphate, octapotassium salt)
- 83-86-3(Fytic acid)
- 112571-69-4(D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt)
- 135269-51-1(D-myo-Inositol,1,3,4,5-tetrakis(dihydrogen phosphate), potassium salt (9CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)